
Common interferences in Chlorophyll a analysis
and how to mitigate them

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: C55H72MgN4O5

Cat. No.: B15707087

Get Quote

Technical Support Center: Chlorophyll a
Analysis
Welcome to the technical support center for Chlorophyll a analysis. This resource is designed

to assist researchers, scientists, and drug development professionals in troubleshooting

common issues and answering frequently asked questions related to their experiments.

Troubleshooting Guides
This section provides solutions to specific problems you may encounter during Chlorophyll a

analysis.

Issue 1: Inaccurate Chlorophyll a readings in turbid samples.

Symptom: Your spectrophotometer or fluorometer readings are inconsistent or higher than

expected, and your water samples are visibly cloudy.

Cause: Suspended particles in turbid samples can scatter light, leading to artificially high

absorbance readings in spectrophotometry, or interfere with the excitation and emission
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signals in fluorometry.[1][2]

Solution:

Centrifugation/Filtration: Before analysis, clarify your sample by centrifuging it and using

the supernatant for measurement. Alternatively, filter the sample through a glass fiber filter.

[3]

Spectrophotometric Correction: Measure the absorbance at 750 nm, a wavelength where

chlorophyll does not absorb. Subtract this value from your readings at other wavelengths

to correct for turbidity.[3][4] If the absorbance at 750 nm is high, further clarification of the

extract is needed.[3]

Fluorometric Correction: For in vivo measurements, a dual-channel fluorometer that

simultaneously measures chlorophyll and turbidity can be used to apply a correction

factor.[2] This often involves developing a site-specific calibration curve by correlating in

vivo fluorescence and turbidity with extracted chlorophyll a measurements.[2]

Issue 2: Overestimation of Chlorophyll a due to the presence of other pigments.

Symptom: You suspect your Chlorophyll a values are inflated, especially in samples with a

diverse algal population.

Cause: The absorption and fluorescence spectra of Chlorophyll a can overlap with those of

other pigments like Chlorophyll b, Chlorophyll c, and their degradation products

(pheophytins).[5][6]

Solution:

Spectrophotometry - Trichromatic Method: This method measures absorbance at three

wavelengths (typically 630, 647, and 664 nm) to mathematically correct for the

interference from Chlorophyll b and c.[4] This is suitable when degradation products are

minimal.[7]

Spectrophotometry - Monochromatic Method with Acidification: To correct for pheophytin a,

which is a degradation product of Chlorophyll a, the sample extract is acidified. This

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 13 Tech Support

https://www.researchgate.net/publication/271958810_Turbidity_Effect_on_the_Fluorescence_Determination_of_Chlorophyll-a_in_Water
https://www.comm-tec.com/Prods/mfgs/TurnerDesigns/application_notes_pdf/Turbidity%20&%20Fluorescence.pdf
https://lake.wateratlas.usf.edu/upload/documents/Spectral%20Method%20for%20chlorophylla.pdf
https://lake.wateratlas.usf.edu/upload/documents/Spectral%20Method%20for%20chlorophylla.pdf
https://documents.thermofisher.com/TFS-Assets/LPD/Product-Information/Measuring-Chlorophyll-a-ST-CHLOROPHYLL-EN.pdf
https://lake.wateratlas.usf.edu/upload/documents/Spectral%20Method%20for%20chlorophylla.pdf
https://www.comm-tec.com/Prods/mfgs/TurnerDesigns/application_notes_pdf/Turbidity%20&%20Fluorescence.pdf
https://www.comm-tec.com/Prods/mfgs/TurnerDesigns/application_notes_pdf/Turbidity%20&%20Fluorescence.pdf
https://downloads.psl.noaa.gov/psd3/cruises/PISTON_2019/Sally_Ride/SCS/Sally_Met_Manual/Fluorometer/Turner_Guide_S-0003.pdf
https://www.comm-tec.com/Prods/mfgs/TurnerDesigns/application_notes_pdf/Fluorometric%20Chlorophyll%20analysis%20FAQ.pdf
https://documents.thermofisher.com/TFS-Assets/LPD/Product-Information/Measuring-Chlorophyll-a-ST-CHLOROPHYLL-EN.pdf
https://participants.wepal.nl/documents/download.php?folderid=110&file=Chlorophyll%20Spectrophotometric%20Protocol.pdf&path=/Protocols_per_round/Protocols_archive
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15707087?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


converts Chlorophyll a to pheophytin a, and the change in absorbance before and after

acidification is used to calculate the corrected Chlorophyll a concentration.[3][4][7]

Fluorometry - Non-Acidification Method (Welschmeyer Method): This method is

recommended for samples with high concentrations of Chlorophyll b, as the acidification

step in traditional methods can cause interference from acidified Chlorophyll b.[5][7] It

uses specific filter sets to selectively excite and measure the fluorescence of Chlorophyll

a.

High-Performance Liquid Chromatography (HPLC): HPLC is the most accurate method as

it physically separates the different pigments before quantification, thus eliminating

spectral overlap interference.[8][9][10]

Issue 3: Chlorophyll degradation during sample processing.

Symptom: You observe a decrease in Chlorophyll a concentration in your samples over time

or after certain processing steps.

Cause: Chlorophyll pigments are sensitive to light, heat, and acidic conditions, which can

cause them to degrade into pheophytins and other by-products.[3][7]

Solution:

Minimize Light Exposure: Work in a dimly lit environment and use opaque containers for

sample collection and storage.[3][7]

Maintain Low Temperatures: Process samples on ice and store extracts and filtered

samples in a freezer (-20°C for short-term, -70°C for long-term storage).[3][11]

Use a Buffer: When filtering samples, adding a few drops of a magnesium carbonate

(MgCO3) suspension can help to neutralize any acidic compounds and prevent chlorophyll

degradation.[3]

Frequently Asked Questions (FAQs)
Q1: What are the most common interferences in Chlorophyll a analysis?

A1: The most common interferences are:
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Pigment-based interference: Overlapping absorption and fluorescence spectra from other

chlorophylls (b and c), their degradation products (pheophytins), and carotenoids.[5][6][7]

Sample matrix interference: Turbidity caused by suspended sediments and other particulate

matter can scatter light and affect readings.[1][2] Dissolved organic matter can also interfere

with fluorescence measurements.[5]

Methodological interference: The choice of extraction solvent, exposure to light and heat,

and the pH of the sample can all impact the accuracy of the results.[3][7][12]

Q2: How do I correct for pheophytin a interference?

A2: The standard method to correct for pheophytin a is through acidification.[3][13] By adding a

small amount of acid (e.g., HCl) to the chlorophyll extract, Chlorophyll a is converted to

pheophytin a.[13][14][15] By measuring the absorbance or fluorescence before and after

acidification, you can calculate the concentration of both "true" Chlorophyll a and pheophytin a.

[3][7] However, be aware that this method can be affected by the presence of Chlorophyll b,

which also undergoes a spectral shift upon acidification.[5][6] In such cases, the Welschmeyer

non-acidification fluorometric method or HPLC is recommended.[5][7]

Q3: Which solvent is best for Chlorophyll a extraction?

A3: The choice of solvent can significantly impact extraction efficiency and depends on the type

of algae or plant material.[12][16] Commonly used solvents include:

90% Acetone: A widely used and effective solvent for many phytoplankton species.[5]

Ethanol: Can be more efficient than acetone for some green algae and is considered a safer

solvent.[16][17]

Dimethyl sulfoxide (DMSO): Often used for its high extraction efficiency, particularly for

biological soil crusts.[12][18]

Methanol: Can be effective, but care must be taken as the spectra of pheopigments can be

pH-sensitive in methanol.[15]
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It is recommended to consult literature specific to your sample type or perform a preliminary

study to determine the most efficient solvent.[12][19]

Q4: What is the difference between spectrophotometric and fluorometric analysis of Chlorophyll

a?

A4: The main differences are in their sensitivity and selectivity.

Spectrophotometry measures the amount of light absorbed by the chlorophyll extract. It is

less sensitive than fluorometry and more prone to interference from other pigments with

overlapping absorption spectra.[7][8]

Fluorometry measures the light emitted (fluorescence) by chlorophyll molecules after they

are excited by a specific wavelength of light. It is significantly more sensitive, allowing for the

measurement of lower concentrations of Chlorophyll a.[7][20] While still susceptible to

interference, specific filter sets can improve selectivity.[7]

Q5: When should I use HPLC for Chlorophyll a analysis?

A5: HPLC is considered the gold standard for pigment analysis and should be used when:

High accuracy and precision are required.[8][9]

You need to quantify multiple pigments (Chlorophyll a, b, c, carotenoids, and their

degradation products) in a single sample.[10][21]

You are working with samples known to have significant interference from other pigments

that cannot be adequately corrected by spectrophotometric or fluorometric methods.[8][22]

While highly accurate, HPLC is more expensive, time-consuming, and requires more

specialized equipment and expertise compared to spectrophotometry and fluorometry.[4][8]

Data Presentation
Table 1: Common Interferences and Mitigation Strategies
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Interference
Analytical Method
Affected

Mitigation Strategy Reference

Chlorophyll b and c
Spectrophotometry,

Fluorometry

Trichromatic

spectrophotometric

equations,

Welschmeyer non-

acidification

fluorometry, HPLC

[4][5][7]

Pheophytin a
Spectrophotometry,

Fluorometry

Monochromatic

spectrophotometry

with acidification,

Fluorometry with

acidification, HPLC

[3][7][13]

Carotenoids Spectrophotometry

Saponification (can

lead to carotenoid

loss), HPLC

[23][24][25]

Turbidity
Spectrophotometry,

Fluorometry

Centrifugation/Filtratio

n, Spectrophotometric

correction at 750 nm,

Dual-channel

fluorometry

[1][2][3]

Light and Heat All methods

Work in subdued light,

Keep samples

cold/frozen

[3][7]

Table 2: Comparison of Analytical Methods for Chlorophyll a Determination
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Method Principle Advantages Disadvantages

Spectrophotometry

(Trichromatic)

Measures absorbance

at 3 wavelengths to

correct for Chl b and

c.

Relatively simple and

inexpensive.

Less sensitive,

assumes no

pheopigment

interference.[7][8]

Spectrophotometry

(Monochromatic with

Acidification)

Measures absorbance

before and after

acidification to correct

for pheophytin a.

Corrects for major

degradation product.

Acidification can be

affected by Chl b.[5][6]

Fluorometry
Measures emitted

fluorescence.

High sensitivity,

suitable for low

concentrations.[7][20]

Susceptible to

quenching,

interference from

other fluorescent

compounds.[5][26]

High-Performance

Liquid

Chromatography

(HPLC)

Physical separation of

pigments followed by

quantification.

Highest accuracy and

specificity, quantifies

multiple pigments.[8]

[9]

Expensive, complex,

time-consuming.[4][8]

Experimental Protocols & Visualizations
Spectrophotometric Analysis Workflow (with Pheophytin
Correction)
This workflow outlines the key steps for determining Chlorophyll a concentration using the

monochromatic spectrophotometric method with acidification to correct for pheophytin a.
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Sample Preparation

Spectrophotometric Analysis

Data Calculation

1. Sample Collection

2. Filtration (Glass Fiber Filter)
+ MgCO3

3. Pigment Extraction
(e.g., 90% Acetone)

4. Centrifugation/
Filtration of Extract

5. Measure Absorbance
(665nm & 750nm)

6. Acidify Extract
(e.g., HCl)

7. Remeasure Absorbance
(665nm & 750nm)

8. Calculate Corrected
Chlorophyll a and Pheophytin a

Click to download full resolution via product page

Caption: Workflow for spectrophotometric Chlorophyll a analysis with pheophytin correction.
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Troubleshooting Logic for Inaccurate Readings
This diagram provides a logical flow to diagnose the cause of inaccurate Chlorophyll a

readings.
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Inaccurate Chlorophyll a Reading

Is the sample turbid?

Correct for turbidity:
- Centrifuge/Filter

- Measure at 750nm

Yes

Diverse algal population?
(Potential pigment interference)

No

Accurate Reading

Use appropriate correction method:
- Trichromatic equations

- Acidification for pheophytin
- Consider HPLC

Yes

Improper sample handling?
(Light/Heat exposure)

No

Review sample prep protocol:
- Minimize light/heat
- Use MgCO3 buffer

Yes

No

Click to download full resolution via product page

Caption: Troubleshooting flowchart for inaccurate Chlorophyll a measurements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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